Cas no 832738-11-1 (2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)
832738-11-1 structure
Product Name:2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
CAS No:832738-11-1
MF:C5H5F3N4O2S
MW:242.179009199142
MDL:MFCD05667140
CID:3059673
PubChem ID:7018554
Update Time:2025-09-27
2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Amino-5-trifluoromethyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid
- 2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
- {[4-AMINO-5-(TRIFLUOROMETHYL)-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID
- {[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid
- MFCD05667140
- ([4-Amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio)acetic acid
- 2-((4-Amino-5-(trifluoromethyl)-4h-1,2,4-triazol-3-yl)thio)acetic acid
- DTXSID901155441
- STK312524
- BBL038769
- 2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
- AKOS000311469
- CS-0346360
- EN300-83747
- 2-[[4-Amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio]acetic acid
- 2-[[4-amino-5-(trifluoromethyl)-1,2,4-triazol-3-yl]sulfanyl]acetic Acid
- {[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
- 2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
- 832738-11-1
-
- MDL： MFCD05667140
- Inchi： 1S/C5H5F3N4O2S/c6-5(7,8)3-10-11-4(12(3)9)15-1-2(13)14/h1,9H2,(H,13,14)
- InChI Key： AMHVQHFHYBKZKH-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NN=C(C(F)(F)F)N1N
Computed Properties
- Exact Mass: 242.00853107Da
- Monoisotopic Mass: 242.00853107Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 119Ų
2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027796-1g |
4-Amino-5-trifluoromethyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid |
832738-11-1 | 1g |
￡468.00 | 2022-03-01 | ||
| Fluorochem | 027796-5g |
4-Amino-5-trifluoromethyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid |
832738-11-1 | 5g |
￡1182.00 | 2022-03-01 | ||
| Enamine | EN300-83747-0.05g |
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
832738-11-1 | 0.05g |
$168.0 | 2023-09-02 | ||
| Enamine | EN300-83747-0.1g |
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
832738-11-1 | 0.1g |
$252.0 | 2023-09-02 | ||
| Enamine | EN300-83747-0.25g |
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
832738-11-1 | 0.25g |
$361.0 | 2023-09-02 | ||
| Enamine | EN300-83747-0.5g |
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
832738-11-1 | 0.5g |
$569.0 | 2023-09-02 | ||
| Enamine | EN300-83747-1.0g |
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
832738-11-1 | 1.0g |
$727.0 | 2023-02-11 | ||
| Enamine | EN300-83747-2.5g |
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
832738-11-1 | 2.5g |
$1428.0 | 2023-09-02 | ||
| Enamine | EN300-83747-5.0g |
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
832738-11-1 | 5.0g |
$2110.0 | 2023-02-11 | ||
| Enamine | EN300-83747-10.0g |
2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid |
832738-11-1 | 10.0g |
$3130.0 | 2023-02-11 |
2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
832738-11-1 (2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid) Related Products
- 331837-70-8((4-Amino-5-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid)
- 886496-00-0(3-(difluoromethyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-4-amine)
- 459211-06-4(3-(butylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine)
- 459210-90-3(3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine)
- 332898-05-2((4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid)
- 832737-84-5(3-(difluoromethyl)-5-(ethylthio)-4H-1,2,4-triazol-4-amine)
- 459210-98-1(3-(propylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine)
- 164352-65-2(3-(Methylthio)-5-(trifluoromethyl)-4h-1,2,4-triazol-4-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
